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validating analytical methods for 1,3-
Diacetoxypropane quantification

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: S579597

Chemical Profile of 1,3-Diacetoxypropane

The table below summarizes the fundamental identifying information and physical properties of 1,3-

Diacetoxypropane available from the search results.

Property Details

CAS Registry Number 628-66-0 [1] [2]

IUPAC Name 3-acetyloxypropyl acetate [1]

Other Names 1,3-Propanediol diacetate; propane-1,3-diyl diacetate [1] [2]
Molecular Formula C7H120a4 [1] [2]

Molecular Weight 160.17 g/mol [1]

SMILES CC(=0)OCCCOC(=0)C [1]

Density 1.06 g/cm? [2]

Boiling Point 210.2 °C at 760 mmHg [2]
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Property Details

Flash Point 97.5 °C [2]

A Framework for Method Development and Validation

While specific protocols are not available in the search results, the general principles of analytical method
validation can be applied. The following workflow outlines the key stages in developing and validating an

analytical method for quantifying 1,3-Diacetoxypropane.
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Select Analytical Technique
(e.g., GC, GC-MS, HPLC)

Optimize Parameters
(Column, Temp., Mobile Phase)

Sample Preparation

Method Validation

Specificity

Linearity and Range

Accuracy and Precision

LOD and LOQ
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For the Select Analytical Technique stage, Gas Chromatography (GC) and GC-Mass Spectrometry
(GC-MS) are often preferred for volatile, low-molecular weight compounds like 1,3-Diacetoxypropane due
to their high resolution and sensitivity [1]. High-Performance Liquid Chromatography (HPLC) with a UV or

refractive index detector is another viable option.

Suggested Experimental Pathways

To gather the specific data you need, I suggest the following approaches:

e Consult Scientific Literature: Perform a detailed search on specialized platforms like SciFinder,
Reaxys, or Google Scholar using keywords such as "GC-MS quantification of 1,3-propanediol
diacetate," "analysis of propylene glycol diacetate," or "validation of 1,3-Diacetoxypropane HPLC
method."

¢ Review Pharmacopoeial Methods: Check the United States Pharmacopeia (USP) or European
Pharmacopoeia (Ph. Eur.) for monographs on similar compounds, which can provide standard
validation protocols and acceptance criteria.

e Contact Manufacturers: Reach out to chemical suppliers like Smolecule [1] or manufacturers who
may have technical data sheets or in-house analytical methods they can share.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b579597#validating-analytical-methods-for-1-3-

diacetoxypropane-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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